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Compound of Interest

Compound Name:
5-Ethyl-1-aza-3,7-

dioxabicyclo[3.3.0]octane

Cat. No.: B1207425 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Effective tissue fixation is a critical first step in many biological research and drug development

applications, as it preserves cellular and tissue architecture for subsequent analysis. While

formaldehyde has traditionally been the gold standard for fixation, its toxicity and potential to

mask antigenic sites or damage nucleic acids have driven the search for alternatives.

Oxazolidine E emerges as a promising aldehydic cross-linking agent for tissue fixation, offering

the potential for excellent morphological preservation while maintaining the integrity of cellular

components for a variety of downstream applications.

Oxazolidine E functions as a cross-linking fixative, forming stable bonds within and between

proteins to create a rigid and insoluble network that resists autolysis and putrefaction.[1] This

document provides detailed application notes and protocols for the use of Oxazolidine E in

tissue fixation, tailored for researchers and professionals in the field.

Mechanism of Action
Oxazolidine E is an aldehydic cross-linking agent that stabilizes tissue components by forming

covalent bonds. Its mechanism of action primarily involves the formation of methylol and Schiff-

base adducts with amino acid residues in proteins.[2] Specifically, it has been shown to interact

with amino acids such as tryptophan, lysine, arginine, and glycine, creating methylene bridges
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that effectively cross-link protein molecules.[2] This process preserves the structural integrity of

cells and the extracellular matrix.
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Start: Fresh Tissue Sample

1. Tissue Trimming
(<5mm thick)

2. Immersion in Oxazolidine E Fixative
(4 hours at room temperature)

3. Washing
(e.g., in PBS)

4. Dehydration
(Graded ethanol series)

5. Clearing
(e.g., Xylene)

6. Paraffin Infiltration

7. Embedding in Paraffin Block

End: Paraffin-Embedded Tissue Block

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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